Cas no 2171994-92-4 (4-(chloromethyl)-5-ethyl-1-(1-methoxybutan-2-yl)-1H-1,2,3-triazole)

• Product Name: 4-(chloromethyl)-5-ethyl-1-(1-methoxybutan-2-yl)-1H-1,2,3-triazole
• CAS No: 2171994-92-4
• MF: C₁₀H₁₈ClN₃O
• MW: 231.722421169281
• CID: 5565962
• PubChem ID: 165593517
• Update Time: 2025-06-27

4-(chloromethyl)-5-ethyl-1-(1-methoxybutan-2-yl)-1H-1,2,3-triazole Chemical and Physical Properties

Names and Identifiers

• 4-(chloromethyl)-5-ethyl-1-(1-methoxybutan-2-yl)-1H-1,2,3-triazole
• EN300-1595187
• 2171994-92-4

• Inchi： 1S/C10H18ClN3O/c1-4-8(7-15-3)14-10(5-2)9(6-11)12-13-14/h8H,4-7H2,1-3H3
• InChI Key： FWZKPHUDGHAODL-UHFFFAOYSA-N
• SMILES： ClCC1=C(CC)N(C(COC)CC)N=N1

Computed Properties

• Exact Mass: 231.1138399g/mol
• Monoisotopic Mass: 231.1138399g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 39.9Ų

Additional information on 4-(chloromethyl)-5-ethyl-1-(1-methoxybutan-2-yl)-1H-1,2,3-triazole

Introduction to 4-(Chloromethyl)-5-Ethyl-1-(1-Methoxybutan-2-yl)-1H-1,2,3-Triazole (CAS No. 2171994-92-4)

4-(Chloromethyl)-5-ethyl-1-(1-methoxybutan-2-yl)-1H-1,2,3-triazole (CAS No. 2171994-92-4) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including medicinal chemistry and materials science. This compound belongs to the class of 1,2,3-triazoles, which are known for their stability and diverse biological activities.

The chloromethyl group in this compound is a key functional moiety that can participate in various chemical reactions, such as nucleophilic substitution and coupling reactions. This makes 4-(Chloromethyl)-5-Ethyl-1-(1-Methoxybutan-2-yl)-1H-1,2,3-triazole an attractive building block for the synthesis of more complex molecules with tailored properties. The 5-ethyl and 1-(1-methoxybutan-2-yl) substituents further enhance the compound's solubility and reactivity, making it suitable for a wide range of applications.

In the field of medicinal chemistry, 4-(Chloromethyl)-5-Ethyl-1-(1-Methoxybutan-2-yl)-1H-1,2,3-triazole has shown promise as a lead compound for the development of new therapeutic agents. Recent studies have explored its potential as an inhibitor of specific enzymes and receptors involved in various diseases. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited potent inhibitory activity against a key enzyme implicated in cancer progression. This finding highlights the potential of 4-(Chloromethyl)-5-Ethyl-1-(1-Methoxybutan-2-yl)-1H-1,2,3-triazole as a scaffold for the design of novel anticancer drugs.

Moreover, the chloromethyl group can be readily functionalized to introduce additional pharmacophores or improve the pharmacokinetic properties of the molecule. This flexibility is crucial for optimizing the therapeutic efficacy and safety profile of drug candidates. Researchers have also investigated the use of 4-(Chloromethyl)-5-Ethyl-1-(1-Methoxybutan-2-yl)-1H-1,2,3-triazole in combination therapies to enhance treatment outcomes and reduce side effects.

Beyond medicinal applications, 4-(Chloromethyl)-5-Ethyl-1-(1-Methoxybutan-2-yl)-1H-1,2,3-triazole has found utility in materials science. The robust nature of the 1,2,3-triazole ring makes it an excellent candidate for the synthesis of functional polymers and coatings. These materials can be designed to exhibit specific properties such as enhanced mechanical strength, thermal stability, and biocompatibility. A recent study published in Advanced Materials demonstrated that polymers incorporating this compound showed improved adhesion and durability when used as protective coatings for electronic devices.

The synthesis of 4-(Chloromethyl)-5-Ethyl-1-(1-Methoxybutan-2-yl)-1H-1,2,3-triazole typically involves a multi-step process that includes the formation of the triazole ring through a copper-catalyzed azide–alkyne cycloaddition (CuAAC) reaction. This "click" reaction is highly efficient and selective, making it a popular choice for synthesizing complex molecules with high purity and yield. The subsequent introduction of the chloromethyl group can be achieved through various methods, such as chlorination reactions or substitution reactions with chloromethylating agents.

In conclusion, 4-(Chloromethyl)-5-Ethyl-1-(1-Methoxybutan-2-yl)-1H-1,2,3-triazole (CAS No. 2171994-92-4) is a multifaceted compound with significant potential in both medicinal chemistry and materials science. Its unique chemical structure and functional groups make it a valuable starting material for the development of new drugs and advanced materials. Ongoing research continues to uncover new applications and optimize its properties for various industrial and therapeutic uses.